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Compound of Interest

Compound Name: 2,3,6-Trifluorobenzylamine

Cat. No.: B1304619 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,3,6-Trifluorobenzylamine in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Disclaimer: Detailed safety data for 2,3,6-Trifluorobenzylamine is limited. The following

guidance is primarily based on the safety information for the closely related isomer, 2,4,6-

Trifluorobenzylamine, which is expected to have similar toxicological and chemical properties.

[1][2][3][4][5] Always consult the specific Safety Data Sheet (SDS) provided by the supplier for

the exact material you are handling.

I. Hazard Identification and Classification
2,4,6-Trifluorobenzylamine is classified as a corrosive substance that can cause severe skin

burns and eye damage.[2] It is harmful if swallowed and may cause respiratory irritation.[6] Due

to the structural similarities, 2,3,6-Trifluorobenzylamine should be handled with the same

level of caution.

GHS Classification (based on 2,4,6-Trifluorobenzylamine):

Skin Corrosion/Irritation, Category 1B[2]

Serious Eye Damage/Eye Irritation, Category 1[3]
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Specific target organ toxicity — single exposure (Respiratory system), Category 3[3]

Signal Word: Danger

Hazard Pictogram:

GHS05: Corrosion

II. Physical and Chemical Properties
A summary of the known physical and chemical properties is provided in the table below.

Property Value

Molecular Formula C₇H₆F₃N[7]

Molecular Weight 161.12 g/mol [7]

CAS Number 230295-09-7[7]

Appearance Liquid (for 2,4,6-isomer)

Boiling Point 165 °C (for 2,4,6-isomer)[1]

Flash Point 63 °C (for 2,4,6-isomer)[1]

Density 1.320 g/cm³ (for 2,4,6-isomer)[1]

Solubility

Slightly soluble in water (1.2 g/L at 25°C for

2,4,6-isomer).[1] Soluble in DMSO and

Methanol (for 2,4,6-isomer).[1]

Storage Class 11 - Combustible Solids (for 2,3,6-isomer)[7]

III. Personal Protective Equipment (PPE)
A comprehensive PPE program is critical when handling this chemical. The following table

outlines the recommended PPE.
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Body Part Recommended Protection

Respiratory

Use only in a well-ventilated area or under a

chemical fume hood.[3] If inhalation risk is high,

a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.[4]

Eyes and Face
Wear chemical safety goggles and a face shield.

[3]

Hands

Wear chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for any signs of

degradation before use.

Body

Wear a chemical-resistant laboratory coat, long

pants, and closed-toe shoes. For larger

quantities or splash potential, a chemical-

resistant apron or coveralls are recommended.

[3][4]

IV. Operational Plan: Step-by-Step Handling
Procedure
A systematic approach to handling 2,3,6-Trifluorobenzylamine is essential for minimizing

exposure risk.

1. Preparation and Pre-Handling:

Ensure that a current Safety Data Sheet (SDS) for the specific chemical is accessible.
Verify that all necessary PPE is available and in good condition.
Confirm that the chemical fume hood is functioning correctly.
Locate the nearest emergency eyewash station and safety shower and ensure they are
unobstructed.
Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:
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Conduct all work with 2,3,6-Trifluorobenzylamine inside a certified chemical fume hood.[3]
Don all required PPE before opening the container.
Carefully open the container, avoiding splashes or generation of aerosols.
Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical.
Keep the container tightly closed when not in use.[3]

3. Post-Handling and Housekeeping:

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.
Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the appropriate waste stream.
Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[3]
Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.
[3]

V. Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.
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Incident First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3]

Seek immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with plenty of soap

and water for at least 15 minutes.[3] Seek

immediate medical attention.[3]

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[3] If not

breathing, give artificial respiration.[3] Seek

immediate medical attention.[3]

Ingestion
Do NOT induce vomiting.[3] Rinse mouth with

water.[3] Seek immediate medical attention.[3]

Spill

Evacuate the area. Wear appropriate PPE and

contain the spill using an inert absorbent

material.[3] Collect the absorbed material into a

suitable, labeled container for disposal.[3]

Ventilate the area and wash the spill site after

material pickup is complete.

VI. Disposal Plan
Proper disposal of 2,3,6-Trifluorobenzylamine and associated waste is imperative to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all waste containing 2,3,6-Trifluorobenzylamine, including unused product,
contaminated absorbents, and disposable PPE, in a designated, clearly labeled, and
chemically resistant waste container.
Do not mix with other waste streams unless compatibility is confirmed.

2. Container Rinsing:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26513&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://www.benchchem.com/product/b1304619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For empty containers, the first rinse with a suitable solvent must be collected and disposed
of as hazardous waste.[8]
For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[8]

3. Final Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[3]
Follow all local, state, and federal regulations for hazardous waste disposal.

VII. Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

2,3,6-Trifluorobenzylamine.
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Safe Handling and Disposal Workflow for 2,3,6-Trifluorobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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